N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H18N2O3/c1-12(20)18-14-8-4-5-9-15(14)19-17(21)11-13-7-3-6-10-16(13)22-2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: ANKRUBAWDSRREK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide, also known as Acetaminophen, is a widely used analgesic and antipyretic drug. It is commonly used to relieve mild to moderate pain and fever, and is available over the counter in most countries. Acetaminophen is synthesized through a multistep process, and its mechanism of action involves inhibition of the cyclooxygenase (COX) enzyme.

Mechanism of Action

N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden works by inhibiting the COX enzyme, which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in pain and inflammation. By inhibiting the COX enzyme, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden reduces the production of prostaglandins, resulting in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden has several biochemical and physiological effects. It is rapidly absorbed from the gastrointestinal tract and is metabolized in the liver. The primary metabolite of N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden is N-acetyl-p-benzoquinone imine (NAPQI), which is toxic to the liver in high doses. However, at therapeutic doses, NAPQI is detoxified by glutathione, a tripeptide antioxidant.

Advantages and Limitations for Lab Experiments

N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden has several advantages for lab experiments. It is readily available, inexpensive, and has a well-established safety profile. Additionally, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden is easy to administer and has a predictable pharmacokinetic profile. However, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden also has some limitations for lab experiments. It has a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is small. Additionally, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden can interfere with some assays, particularly those that measure liver function.

Future Directions

There are several future directions for research on N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden. One area of research is the development of new formulations of N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden that are more effective or have fewer side effects. Another area of research is the investigation of the role of N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden in the development of liver disease, particularly in individuals who consume alcohol. Additionally, there is ongoing research into the mechanisms of N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden toxicity and the development of new treatments for N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden overdose.
Conclusion:
In conclusion, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden is a widely used analgesic and antipyretic drug that has several scientific research applications. Its mechanism of action involves inhibition of the COX enzyme, resulting in a reduction in pain and inflammation. N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden, including the development of new formulations and investigation of its role in liver disease.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden involves a multistep process. The first step is the reaction of 4-aminophenol with acetic anhydride to form N-acetyl-4-aminophenol. The second step involves the reaction of N-acetyl-4-aminophenol with 2-methoxybenzoyl chloride to form N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamide. The final step involves purification of the product through recrystallization.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden is widely used in scientific research for its analgesic and antipyretic properties. It is commonly used to induce fever in animal models to study the effects of fever on the immune system. N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden is also used to study the role of COX enzymes in pain and inflammation. Additionally, N-[2-(acetylamino)phenyl]-2-(2-methoxyphenyl)acetamiden has been used in studies to investigate the effects of oxidative stress on the liver.